Cas no 1396865-59-0 (methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate)

• Product Name: methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate
• CAS No: 1396865-59-0
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 5405812
• Update Time: 2025-05-19

methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• UKOUJVOGHNXCMZ-UHFFFAOYSA-N
• methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate

• Inchi： 1S/C17H19NO5S/c1-23-17(20)14-7-9-16(10-8-14)24(21,22)18-12-15(19)11-13-5-3-2-4-6-13/h2-10,15,18-19H,11-12H2,1H3
• InChI Key： UKOUJVOGHNXCMZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(S(NCC(O)CC2=CC=CC=C2)(=O)=O)C=C1

Additional information on methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate

Comprehensive Overview of Methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate (CAS No. 1396865-59-0)

Methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate (CAS No. 1396865-59-0) is a specialized organic compound with a unique molecular structure that combines a benzoate ester and a sulfamoyl group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition. The presence of the hydroxy-3-phenylpropyl moiety enhances its solubility and bioavailability, making it a promising candidate for therapeutic agents targeting inflammatory pathways and metabolic disorders.

In recent years, the demand for sulfamoyl-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate for its ability to modulate specific biological targets. For instance, its structural similarity to known sulfonamide inhibitors suggests potential applications in treating conditions like diabetes and hypertension. This aligns with current trends in personalized medicine, where small-molecule therapeutics are designed to interact precisely with cellular mechanisms.

The synthesis of CAS No. 1396865-59-0 involves multi-step organic reactions, including sulfonylation and esterification, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy and HPLC are employed to confirm its molecular integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using sustainable solvents and catalysts, reducing environmental impact without compromising efficiency.

From a commercial perspective, methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate is available in limited quantities, primarily for research purposes. Its stability under standard laboratory conditions (room temperature, inert atmosphere) makes it suitable for long-term storage. However, users are advised to handle it with care, following GLP (Good Laboratory Practice) guidelines to ensure safety and reproducibility in experiments.

As the scientific community explores novel bioactive molecules, this compound stands out for its dual functionality—acting as both a hydrogen bond donor and acceptor. Such properties are critical in drug-receptor interactions, a hot topic in computational drug design. Virtual screening studies have highlighted its potential as a scaffold for developing next-generation anti-inflammatory agents, further fueling interest among biotech startups and academic labs.

In conclusion, methyl 4-[(2-hydroxy-3-phenylpropyl)sulfamoyl]benzoate (CAS No. 1396865-59-0) represents a compelling area of study at the intersection of chemistry and biology. Its multifaceted applications, coupled with advancements in AI-driven molecular modeling, position it as a key player in future precision medicine initiatives. For researchers seeking innovative solutions, this compound offers a robust platform to explore uncharted therapeutic avenues.